Cas no 87900-46-7 ((2R)-4-methyl-5-phenylpent-4-en-2-ol)

• Product Name: (2R)-4-methyl-5-phenylpent-4-en-2-ol
• CAS No: 87900-46-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 650919
• PubChem ID: 11275339
• Update Time: 2025-06-19

(2R)-4-methyl-5-phenylpent-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-ol, 4-methyl-5-phenyl-, (R)-
• (2R)-4-methyl-5-phenylpent-4-en-2-ol
• 87900-46-7
• DTXSID30831420

• Inchi： 1S/C12H16O/c1-10(8-11(2)13)9-12-6-4-3-5-7-12/h3-7,9,11,13H,8H2,1-2H3/t11-/m1/s1
• InChI Key： WBTBHVNVUCHZST-LLVKDONJSA-N
• SMILES： O[C@H](C)CC(C)=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-methyl-5-phenylpent-4-en-2-ol

Introduction to (2R)-4-methyl-5-phenylpent-4-en-2-ol (CAS No. 87900-46-7)

(2R)-4-methyl-5-phenylpent-4-en-2-ol is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 87900-46-7, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical studies.

The molecular structure of (2R)-4-methyl-5-phenylpent-4-en-2-ol consists of a pentenyl backbone with a chiral center at the 2-position, making it an interesting subject for stereochemical studies. The presence of a methyl group at the 4-position and a phenyl group at the 5-position further enhances its complexity and reactivity, which are crucial factors in its exploration for pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound. Researchers have been leveraging modern catalytic techniques and asymmetric synthesis protocols to achieve high enantiomeric purity, which is essential for its use in drug development. The ability to produce enantiomerically pure forms of (2R)-4-methyl-5-phenylpent-4-en-2-ol has opened new avenues for exploring its pharmacological properties.

In the realm of pharmaceutical research, (2R)-4-methyl-5-phenylpent-4-en-2-ol has shown promise as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. The phenyl ring, in particular, provides a platform for further functionalization, allowing researchers to design molecules with specific biological activities.

Current studies are focusing on the pharmacological potential of derivatives of (2R)-4-methyl-5-phenylpent-4-en-2-ol. Researchers are investigating its effects on various biological pathways, including enzyme inhibition and receptor binding. Preliminary findings suggest that certain derivatives may exhibit anti-inflammatory and antioxidant properties, making them attractive candidates for treating chronic diseases.

The synthesis and characterization of stereoisomers are critical in understanding the biological activity of this compound. The chiral center at the 2-position plays a pivotal role in determining the compound's interaction with biological targets. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been instrumental in elucidating the structure-property relationships of (2R)-4-methyl-5-phenylpent-4-en-2-ol and its derivatives.

The growing interest in natural product-inspired drug design has also influenced the exploration of (2R)-4-methyl-5-phenylpent-4-en-2-ol. By incorporating elements from natural products into synthetic frameworks, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects. The compound's structural motifs are reminiscent of several bioactive natural products, suggesting that it could serve as a scaffold for innovative drug discovery.

Moreover, the environmental impact of synthetic processes is increasingly being considered in pharmaceutical research. Green chemistry principles are being applied to optimize the synthesis of (2R)-4-methyl-5-phenylpent-4-en-2-o, focusing on reducing waste and energy consumption. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

The future prospects for (2R)-4-methyl-5-phenylpent-4-en-2-o

In conclusion,(2R)-4-methyl-5-phenylpent-4
en
-